Cas no 723333-43-5 (3-methoxy-4-2-(4-nitrophenyl)-2-oxoethoxybenzaldehyde)

• Product Name: 3-methoxy-4-2-(4-nitrophenyl)-2-oxoethoxybenzaldehyde
• CAS No: 723333-43-5
• MF: C₁₆H₁₃NO₆
• MW: 315.277524709702
• CID: 3105619
• PubChem ID: 2374279
• Update Time: 2025-06-08

3-methoxy-4-2-(4-nitrophenyl)-2-oxoethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-[2-(4-nitro-phenyl)-2-oxo-ethoxy]-benzaldehyde
• 3-methoxy-4-2-(4-nitrophenyl)-2-oxoethoxybenzaldehyde
• 3-methoxy-4-[2-(4-nitrophenyl)-2-oxoethoxy]benzaldehyde
• AKOS000116587
• 723333-43-5
• EN300-04786
• Z19660836
• CS-0219725
• YDB33343
• G38472
• AB00716567-01

• Inchi： 1S/C16H13NO6/c1-22-16-8-11(9-18)2-7-15(16)23-10-14(19)12-3-5-13(6-4-12)17(20)21/h2-9H,10H2,1H3
• InChI Key： VKGLJDAARKDLQM-UHFFFAOYSA-N
• SMILES： O(CC(C1C=CC(=CC=1)[N+](=O)[O-])=O)C1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 315.07428713Da
• Monoisotopic Mass: 315.07428713Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 98.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-methoxy-4-2-(4-nitrophenyl)-2-oxoethoxybenzaldehyde

Introduction to 3-Methoxy-4-(2-(4-Nitrophenyl)-2-oxoethoxy)benzaldehyde (CAS No. 723333-43-5)

3-Methoxy-4-(2-(4-nitrophenyl)-2-oxoethoxy)benzaldehyde, with the CAS number 723333-43-5, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex molecular framework, which includes a benzaldehyde moiety, a methoxy group, and a nitrophenyl-containing ester. The combination of these functional groups endows the molecule with a range of interesting properties that make it a valuable candidate for further research and development.

The molecular formula of 3-methoxy-4-(2-(4-nitrophenyl)-2-oxoethoxy)benzaldehyde is C16H13NO6, and its molecular weight is approximately 307.28 g/mol. The compound's structure can be visualized as follows: the benzaldehyde group (C6H5CHO) is attached to a benzene ring substituted with a methoxy group (OCH3) at the 3-position and an ester group (COO-) at the 4-position. The ester group itself is further substituted with a 4-nitrophenyl moiety (C6H4NO2), creating a highly conjugated system that influences the compound's electronic and spectroscopic properties.

In terms of physical properties, 3-methoxy-4-(2-(4-nitrophenyl)-2-oxoethoxy)benzaldehyde is typically a solid at room temperature, with a melting point ranging from 100 to 110°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various chemical reactions and analytical techniques.

The synthesis of 3-methoxy-4-(2-(4-nitrophenyl)-2-oxoethoxy)benzaldehyde can be achieved through several routes, but one common method involves the reaction of 4-hydroxy-3-methoxybenzaldehyde with 4-nitrophenyl chloroformate in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, forming the desired ester product. The synthesis process can be optimized by adjusting reaction conditions such as temperature, solvent, and catalysts to achieve high yields and purity levels.

Recent research has focused on the potential applications of 3-methoxy-4-(2-(4-nitrophenyl)-2-oxoethoxy)benzaldehyde in pharmaceuticals and materials science. In the pharmaceutical domain, this compound has shown promise as an intermediate in the synthesis of novel drugs targeting various diseases. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them potential candidates for treating conditions such as arthritis and neurodegenerative disorders.

In materials science, 3-methoxy-4-(2-(4-nitrophenyl)-2-oxoethoxy)benzaldehyde has been explored for its use in the development of advanced functional materials. Its unique electronic structure makes it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research has shown that compounds with similar structures can enhance the performance of these devices by improving charge transport properties and stability.

The spectroscopic properties of 3-methoxy-4-(2-(4-nitrophenyl)-2-oxoethoxy)benzaldehyde have also been extensively studied. UV-visible spectroscopy reveals strong absorption bands in the visible region due to the conjugated π-electron system within the molecule. These absorption characteristics are important for understanding the compound's behavior in various environments and for developing analytical methods for its detection and quantification.

In conclusion, 3-methoxy-4-(2-(4-nitrophenyl)-2-oxoethoxy)benzaldehyde (CAS No. 723333-43-5) is a versatile compound with a rich chemical structure that offers numerous opportunities for research and application. Its unique combination of functional groups makes it an attractive candidate for further exploration in pharmaceuticals, materials science, and other related fields. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.